n-Allyl-n-(3-piperidinylmethyl)-2-propen-1-amine dihydrochloride

• IUPAC Name: N-(piperidin-3-ylmethyl)-N-prop-2-enylprop-2-en-1-amine;dihydrochloride
• InChI: InChI=1S/C12H22N2.2ClH/c1-3-8-14(9-4-2)11-12-6-5-7-13-10-12;;/h3-4,12-13H,1-2,5-11H2;2*1H
• InChI Key: STAMTIRPILRPNZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)CC1CCCNC1.Cl.Cl
• Molecular Formula: C12H24Cl2N2
• Molecular Weight: 267.24 g/mol

Description

N-Allyl-n-(3-piperidinylmethyl)-2-propen-1-amine dihydrochloride, or NAPM-2-PDA, is a synthetic compound that has been studied extensively for its potential applications in scientific research. This compound is a derivative of 2-propen-1-amine, a common amine found in many organic compounds. The NAPM-2-PDA molecule is composed of an allyl group attached to a piperidine ring, with two hydrogen atoms attached to the nitrogen atom. The molecule has a molecular weight of 206.7 g/mol and a melting point of approximately 185°C.

Scientific Research Applications

Gold(I)-catalyzed Intramolecular Amination

The application of n-Allyl-n-(3-piperidinylmethyl)-2-propen-1-amine dihydrochloride can be seen in the context of intramolecular amination reactions. A study demonstrated that a mixture of (1)AuCl and AgSbF(6) can catalyze the intramolecular amination of allylic alcohols with alkylamines to form substituted pyrrolidine and piperidine derivatives. This process exhibits high efficiency and enantioselectivity, providing a valuable method for synthesizing these compounds (Mukherjee & Widenhoefer, 2011).

Rhodium(III)-catalyzed Allylic C-H Bond Amination

Another innovative application is observed in the rhodium(III)-catalyzed allylic C-H bond amination. This process allows for the chemoselective activation of C(sp(3))-H bonds, enabling the creation of a variety of substituted cyclic amines such as pyrrolidines and piperidines. The process is notable for its chemoselectivity and the potential to access a range of structurally complex cyclic amines (Cochet et al., 2012).